4-(1,1-dimethylpropyl)phenyl 3-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)propanoate

• IUPAC Name: [4-(2-methylbutan-2-yl)phenyl] 3-(3,5-dioxo-4-azatetracyclo[5.3.2.02,6.08,10]dodec-11-en-4-yl)propanoate
• InChI: InChI=1S/C25H29NO4/c1-4-25(2,3)14-5-7-15(8-6-14)30-20(27)11-12-26-23(28)21-16-9-10-17(19-13-18(16)19)22(21)24(26)29/h5-10,16-19,21-22H,4,11-13H2,1-3H3
• InChI Key: SJRYELQMMMOVLI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C1=CC=C(C=C1)OC(=O)CCN2C(=O)C3C4C=CC(C3C2=O)C5C4C5
• Molecular Formula: C25H29NO4
• Molecular Weight: 407.5 g/mol

Description

4-(1,1-dimethylpropyl)phenyl 3-(3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)propanoate is a useful research compound. Its molecular formula is C25H29NO4 and its molecular weight is 407.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 407.20965841 g/mol and the complexity rating of the compound is 742. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antiviral Activity

A study by Селиванов et al. (2017) detailed the synthesis of new 1-aryl-3-{3,5-dioxo-4-azatetracyclo[5.3.2.0 2,6 .0 8,10 ]dodec-11-en-4-yl}ureas through the reaction of 4-amino-4-azatetracyclo[5.3.2 2,6 .0 8,10 ]dodec-11-en-3,5-dione (II) with aryl isocyanates and phenyl isothiocyanate. The compounds demonstrated pronounced antiviral activity against smallpox vaccine virus, indicating potential applications in developing antiviral agents Селиванов et al., 2017.

Luminescent Liquid Crystalline Materials

Ahipa and Adhikari (2014) synthesized a series of compounds incorporating the 4-(3,4-bis(akyloxy)phenyl)-6-(4-((1-(4-cyano- or 4-nitro-benzyl)-1H-1,2,3-triazol-4-yl)methoxy)phenyl)-2-oxo-1,2-dihydropyridine-3-carbonitriles framework. These compounds were studied for their thermotropic behaviors and photophysical properties, revealing their potential as luminescent mesogens for applications in display technologies and photonic devices Ahipa & Adhikari, 2014.

Inclusion Complexation Studies

Shen, Belletête, and Durocher (1997) investigated the inclusion complexation between a 3H-Indole derivative and β-Cyclodextrin, exploring the hydrophobic interactions and potential applications in molecular encapsulation and delivery systems Shen et al., 1997.

Manganese(III)-based Synthesis

Asahi and Nishino (2008) conducted a study on the manganese(III)-induced oxidative cyclization of certain diones, leading to the synthesis of azadioxa[4.3.3]propellanes. This work contributes to the development of new synthetic pathways for cyclic compounds Asahi & Nishino, 2008.